Cas no 71331-01-6 (8-Quinolinesulfonicacid, 4-chloro-)

• Product Name: 8-Quinolinesulfonicacid, 4-chloro-
• CAS No: 71331-01-6
• MF: C₉H₆ClNO₃S
• MW: 243.666840076447
• CID: 548213
• PubChem ID: 12510185
• Update Time: 2025-04-19

8-Quinolinesulfonicacid, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonicacid, 4-chloro-
• 4-Chloro-8-quinolinesulfonicacid
• 4-chloroquinoline-8-sulfonic acid
• DTXSID70500860
• 71331-01-6
• 4-Chloro-8-quinolinesulfonic acid

• Inchi： 1S/C9H6ClNO3S/c10-7-4-5-11-9-6(7)2-1-3-8(9)15(12,13)14/h1-5H,(H,12,13,14)
• InChI Key： KKMLFIIWFSHIEL-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C2C=1C=CC=C2S(=O)(=O)O

Computed Properties

• Exact Mass: 242.97578
• Monoisotopic Mass: 242.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 67.26